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Compound of Interest

Compound Name: (Rac)-SNC80

Cat. No.: B1230516 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of pharmacologically active compounds like (Rac)-SNC80 is a critical component of

laboratory safety and environmental responsibility. While (Rac)-SNC80 is not classified as a

hazardous substance under the Globally Harmonized System (GHS), its potent opioid receptor

activity necessitates a cautious and informed approach to its disposal. This guide provides a

comprehensive, step-by-step procedure for the safe disposal of (Rac)-SNC80, ensuring the

safety of laboratory personnel and the protection of the environment.

Chemical and Physical Properties of (Rac)-SNC80
A thorough understanding of the chemical and physical properties of (Rac)-SNC80 is

fundamental to its safe handling and disposal. The following table summarizes key quantitative

data for this compound.

Property Value

CAS Number 1217643-87-2

Molecular Formula C₂₈H₃₉N₃O₂

Molecular Weight 449.63 g/mol

Solubility Soluble in DMSO and DMF

Storage Temperature -20°C
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Step-by-Step Disposal Procedure for (Rac)-SNC80
While some safety data sheets may suggest that small quantities of (Rac)-SNC80 can be

disposed of with household waste, this is not a recommended practice for a potent,

pharmacologically active compound used in a laboratory setting. The recommended and most

environmentally sound method for the disposal of (Rac)-SNC80 is through incineration by a

licensed chemical waste disposal service. This approach is consistent with guidelines for the

disposal of non-RCRA (Resource Conservation and Recovery Act) pharmaceutical waste,

which, although not strictly classified as hazardous, can still pose environmental risks.

1. Waste Identification and Segregation:

Identify all waste streams containing (Rac)-SNC80. This includes pure, unused compound,

contaminated labware (e.g., pipette tips, vials, gloves), and solutions.

Segregate (Rac)-SNC80 waste from other laboratory waste streams at the point of

generation. Do not mix it with non-hazardous trash or other chemical waste unless they are

compatible and destined for the same disposal method.

2. Selection of Waste Containers:

Use a dedicated, leak-proof, and clearly labeled waste container for all (Rac)-SNC80 waste.

For solid waste (e.g., contaminated gloves, weigh boats), a securely sealed plastic bag or a

rigid container is appropriate.

For liquid waste (e.g., solutions containing (Rac)-SNC80), use a compatible, sealable

container, such as a glass or polyethylene bottle. Ensure the container material is compatible

with the solvent used.

3. Labeling of Waste Containers:

Properly label the waste container with the following information:

The words "Non-RCRA Pharmaceutical Waste for Incineration"

The full chemical name: "(Rac)-SNC80"
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The approximate quantity of the compound.

The date the waste was first added to the container.

The name of the principal investigator or laboratory supervisor.

4. Storage of Waste:

Store the sealed and labeled waste container in a designated, secure area within the

laboratory.

This area should be away from general laboratory traffic and incompatible chemicals.

Follow all institutional guidelines for the storage of chemical waste.

5. Arrangement for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the (Rac)-SNC80 waste.

Provide the EHS office with all necessary information about the waste, as indicated on the

label.

Do not attempt to dispose of (Rac)-SNC80 down the drain or in the regular trash.

Experimental Protocols
The disposal procedure outlined above is a standard best practice and does not rely on specific

experimental results cited in this document. The primary basis for this protocol is a combination

of information from Safety Data Sheets, general laboratory chemical waste disposal guidelines,

and specific recommendations for the disposal of pharmacologically active, non-RCRA

hazardous compounds.

Visualizing the Disposal Workflow
To further clarify the proper disposal procedure for (Rac)-SNC80, the following workflow

diagram illustrates the key steps from waste generation to final disposal.
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Workflow for the Proper Disposal of (Rac)-SNC80

In the Laboratory

Disposal Process

1. Identify & Segregate
(Rac)-SNC80 Waste

2. Select Appropriate
Waste Container

3. Label Container Clearly
and Accurately

4. Store Waste Securely
in a Designated Area

5. Contact Environmental
Health & Safety (EHS)

6. Arrange for Professional
Waste Pickup

7. Transport to a Licensed
Waste Disposal Facility

8. Final Disposal via
Incineration

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step process for the safe disposal of (Rac)-SNC80.
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To cite this document: BenchChem. [Proper Disposal of (Rac)-SNC80: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230516#rac-snc80-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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